N~2~-1,3-benzodioxol-5-yl-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-[1,3-benzodioxol-5-yl(methylsulfonyl)amino]acetamide
• InChI: InChI=1S/C10H12N2O5S/c1-18(14,15)12(5-10(11)13)7-2-3-8-9(4-7)17-6-16-8/h2-4H,5-6H2,1H3,(H2,11,13)
• InChI Key: FQQVTWCZONDHOS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)N)C1=CC2=C(C=C1)OCO2
• Molecular Formula: C10H12N2O5S
• Molecular Weight: 272.28 g/mol

Description

N~2~-1,3-benzodioxol-5-yl-N~2~-(methylsulfonyl)glycinamide, commonly known as MDB or MDBP, is a compound that has garnered significant interest in the scientific community due to its potential applications in various fields. MDB is a small molecule that has been synthesized in the laboratory and has shown promising results in scientific research.

Mechanism of Action

MDB works by modulating the activity of certain enzymes and receptors in the body. It has been shown to inhibit the activity of the enzyme histone deacetylase, which plays a crucial role in gene expression and cellular function. Additionally, MDB has been shown to activate the AMP-activated protein kinase, which regulates cellular energy metabolism.
Biochemical and Physiological Effects:
MDB has been shown to have a wide range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective effects. It has also been shown to improve glucose metabolism and insulin sensitivity, making it a potential treatment for metabolic disorders such as diabetes.

Advantages and Limitations for Lab Experiments

MDB has several advantages for use in lab experiments, including its small size, high purity, and low toxicity. However, one limitation of MDB is its relatively short half-life, which can make it difficult to study its effects over longer periods.

Future Directions

For MDB research include the development of more potent and selective compounds, the investigation of its effects on different cell types and tissues, and the exploration of its potential as a therapeutic agent for various diseases.

Synthesis Methods

MDB can be synthesized using various methods, including the reaction of 1,3-benzodioxole-5-carboxylic acid with methylsulfonyl chloride and subsequent reaction with glycine. This method has been optimized to produce a high yield of MDB with excellent purity.

Scientific Research Applications

MDB has been studied extensively for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, MDB has been shown to enhance cognitive function and memory in animal models. In cancer research, MDB has been shown to inhibit the growth and metastasis of cancer cells. In drug discovery, MDB has been used as a lead compound for the development of novel drugs.